3-{[(3-Bromo-4-fluorophenyl)methyl]amino}propan-1-ol
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
3-{[(3-Bromo-4-fluorophenyl)methyl]amino}propan-1-ol is a secondary amine-alcohol derivative featuring a propan-1-ol backbone with a substituted benzylamino group at the third carbon. The aromatic substituent comprises a bromine atom at the 3-position and a fluorine atom at the 4-position of the phenyl ring.
Properties
Molecular Formula |
C10H13BrFNO |
|---|---|
Molecular Weight |
262.12 g/mol |
IUPAC Name |
3-[(3-bromo-4-fluorophenyl)methylamino]propan-1-ol |
InChI |
InChI=1S/C10H13BrFNO/c11-9-6-8(2-3-10(9)12)7-13-4-1-5-14/h2-3,6,13-14H,1,4-5,7H2 |
InChI Key |
OXWIOCCIVMQJBY-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=C(C=C1CNCCCO)Br)F |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-{[(3-Bromo-4-fluorophenyl)methyl]amino}propan-1-ol typically involves the reaction of 3-bromo-4-fluorobenzylamine with an appropriate epoxide or halohydrin under basic conditions. The reaction proceeds through nucleophilic substitution, where the amine group attacks the epoxide or halohydrin, leading to the formation of the desired product .
Industrial Production Methods
While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis. This would include optimizing reaction conditions, such as temperature, solvent, and catalyst, to achieve higher yields and purity. Continuous flow reactors and other advanced techniques may be employed to enhance efficiency and scalability .
Chemical Reactions Analysis
Types of Reactions
3-{[(3-Bromo-4-fluorophenyl)methyl]amino}propan-1-ol can undergo various chemical reactions, including:
Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.
Reduction: The compound can be reduced to remove the bromine or fluorine substituents.
Substitution: The bromine and fluorine atoms can be substituted with other functional groups through nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) with a palladium catalyst can be used.
Substitution: Nucleophiles like sodium azide (NaN3) or thiols (RSH) can be employed for substitution reactions.
Major Products Formed
Oxidation: Formation of ketones or aldehydes.
Reduction: Formation of dehalogenated products.
Substitution: Formation of azides, thiols, or other substituted derivatives.
Scientific Research Applications
3-{[(3-Bromo-4-fluorophenyl)methyl]amino}propan-1-ol has several applications in scientific research:
Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.
Medicine: Investigated for its potential therapeutic properties, including as a precursor for drug development.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 3-{[(3-Bromo-4-fluorophenyl)methyl]amino}propan-1-ol is not fully elucidated. it is believed to interact with specific molecular targets, such as enzymes or receptors, through its amine and hydroxyl functional groups. These interactions can modulate biological pathways, leading to various physiological effects .
Comparison with Similar Compounds
The compound belongs to a broader class of 3-aminopropan-1-ol derivatives. Key structural variations among analogs include:
- Aromatic substituents (halogenation patterns, heterocycles).
- Amino group modifications (methylation, aryl substitution).
- Synthetic methodologies (reduction, nucleophilic substitution).
Substituted Phenyl Derivatives
a) 3-(2-Bromophenyl)propan-1-ol
- Structure: Lacks the amino group but retains a brominated phenyl ring at the third carbon.
- Synthesis : Produced via reduction of 3-(2-bromophenyl)propionic acid with a 95% yield .
b) (S)-3-(Methylamino)-1-(thiophen-2-yl)propan-1-ol
- Structure: Features a thiophene ring instead of a phenyl group and a methylamino group.
- Application: Intermediate in duloxetine synthesis, highlighting the role of heterocycles in serotonin-norepinephrine reuptake inhibitors (SNRIs) .
Heterocyclic and Nitrogen-Modified Analogs
a) 3-((2-Chloro-3-nitropyridin-4-yl)(methyl)amino)propan-1-ol (IV-9)
- Structure: Pyridine ring with nitro and chloro substituents; methylamino group.
- Synthesis: Prepared via nucleophilic substitution of 2,4-dichloro-3-nitropyridine with 3-(methylamino)propan-1-ol (71% yield) .
- Key Property: The nitro group increases electron-withdrawing effects, reducing basicity compared to the target compound’s benzylamino group.
b) 3-(1H-Imidazol-5-yl)propan-1-ol
- Structure : Imidazole ring replaces the phenyl group.
- Synthesis : Purified via aqueous recrystallization, yielding a polar, basic compound (MS m/z: 127 [M+1]+) .
Research Findings and Implications
- Synthetic Efficiency : Yields for analogs range from 61% to 95%, suggesting that steric hindrance from bulky substituents (e.g., bromo-fluorophenyl) may require optimized conditions for the target compound.
- Stability Considerations: Impurities in related compounds (e.g., naphthalenol byproducts) highlight the need for rigorous purification in amino-propanol syntheses .
Biological Activity
3-{[(3-Bromo-4-fluorophenyl)methyl]amino}propan-1-ol, with the chemical formula CHBrFNO and a molecular weight of 262.12 g/mol, is a compound of interest due to its potential biological activities. This article delves into its synthesis, mechanisms of action, and biological effects, supported by relevant data and case studies.
Chemical Structure and Properties
The compound features a bromine and fluorine substitution on a phenyl ring, along with an amino and hydroxyl group on a propanol chain. This unique structure may influence its reactivity and biological interactions.
| Property | Value |
|---|---|
| Molecular Formula | CHBrFNO |
| Molecular Weight | 262.12 g/mol |
| CAS Number | 1038230-98-6 |
Synthesis
The synthesis of 3-{[(3-Bromo-4-fluorophenyl)methyl]amino}propan-1-ol typically involves multi-step organic reactions. One common method is nucleophilic substitution, where 3-bromo-4-fluoroaniline reacts with a suitable alkylating agent to introduce the propanol chain. The presence of cyano groups in similar compounds suggests that modifications can enhance biological activity through structural diversification .
The mechanism of action for this compound is primarily hypothesized to involve interactions with specific molecular targets such as enzymes or receptors. The halogen substituents (bromine and fluorine) may enhance binding affinity through various interactions, including hydrogen bonding and van der Waals forces. This structural feature could facilitate the modulation of enzymatic activity or receptor signaling pathways .
Antimicrobial Activity
Research indicates that compounds with similar structures exhibit significant antimicrobial properties. For instance, studies have shown that derivatives containing bromine and fluorine substitutions demonstrate potent antibacterial activity against Gram-positive bacteria like Staphylococcus aureus and Gram-negative bacteria such as Escherichia coli. The minimum inhibitory concentration (MIC) values for these compounds often range from 0.0039 mg/mL to 0.025 mg/mL .
Case Studies
-
Case Study on Antibacterial Efficacy :
A study evaluated various derivatives of alkaloids, including those structurally related to 3-{[(3-Bromo-4-fluorophenyl)methyl]amino}propan-1-ol. The results indicated that compounds with similar functional groups exhibited significant antibacterial effects, with some achieving complete inhibition of bacterial growth within hours . -
Comparison with Other Compounds :
In comparative studies, compounds like 3-(3-hydroxy-4-methoxyphenyl)acrylamide showed higher activity than simpler analogs. This suggests that the presence of hydroxyl and halogen groups can enhance biological efficacy .
Summary of Biological Activities
Q & A
Basic: What are the standard synthetic routes for 3-{[(3-Bromo-4-fluorophenyl)methyl]amino}propan-1-ol, and how are reaction conditions optimized?
Methodological Answer:
The compound can be synthesized via reductive amination or nucleophilic substitution. A common approach involves reacting 3-bromo-4-fluorobenzyl bromide with 3-aminopropan-1-ol under basic conditions (e.g., K₂CO₃ in DMF) to form the secondary amine. Catalytic hydrogenation (H₂/Pd-C) may also reduce intermediates like nitro or imine groups . Optimization includes solvent selection (polar aprotic solvents enhance nucleophilicity), temperature control (40–60°C to balance reaction rate and side products), and stoichiometric ratios (1:1.2 amine:alkyl halide to drive completion). Purity is validated via HPLC (>98%) and NMR (absence of unreacted starting materials) .
Basic: How is the purity and structural integrity of this compound validated in academic research?
Methodological Answer:
Purity is assessed using reverse-phase HPLC with UV detection (λ = 254 nm) and a C18 column. Structural confirmation relies on:
- ¹H/¹³C NMR : Peaks for the bromo-fluorophenyl group (δ 7.2–7.8 ppm aromatic protons), methyleneamino (–CH₂NH–, δ 2.8–3.2 ppm), and hydroxyl (–OH, δ 1.5–2.0 ppm).
- Mass Spectrometry (ESI-MS) : Molecular ion peak matching the theoretical mass (C₁₀H₁₂BrFNO: ~260.1 g/mol).
- Elemental Analysis : ≤0.3% deviation from calculated C, H, N values .
Advanced: How can researchers resolve contradictions in reported biological activity data for this compound?
Methodological Answer:
Discrepancies may arise from batch variability (e.g., stereochemical impurities) or assay conditions. To address this:
Reproduce Synthesis : Standardize protocols (e.g., chiral chromatography if stereocenters exist) and confirm enantiomeric excess .
Dose-Response Curves : Test across a wider concentration range (nM–µM) to identify non-linear effects.
Assay Validation : Use positive controls (e.g., known enzyme inhibitors) and orthogonal assays (e.g., SPR for binding vs. cell-based functional assays) .
Advanced: What computational strategies predict the compound’s interactions with biological targets?
Methodological Answer:
- Molecular Docking : Use AutoDock Vina to model binding to targets (e.g., kinases or GPCRs). The bromo-fluorophenyl group may occupy hydrophobic pockets, while the hydroxyl and amine groups form hydrogen bonds .
- MD Simulations : GROMACS can simulate stability of ligand-receptor complexes over 100 ns trajectories. Analyze RMSD and binding free energy (MM-PBSA) .
- QSAR Models : Corrogate substituent effects (e.g., bromo vs. chloro analogs) on activity using descriptors like logP and polar surface area .
Basic: What are the key chemical reactions this compound undergoes, and how are derivatives synthesized?
Methodological Answer:
- Oxidation : The hydroxyl group can be oxidized to a ketone using Jones reagent (CrO₃/H₂SO₄), yielding 3-{[(3-bromo-4-fluorophenyl)methyl]amino}propan-1-one.
- Acylation : React with acetyl chloride in pyridine to form the acetate ester, enhancing lipophilicity for bioavailability studies.
- N-Alkylation : Use alkyl halides (e.g., methyl iodide) to quaternize the amine, modifying solubility and charge .
Advanced: How can environmental fate studies be designed to assess this compound’s ecotoxicity?
Methodological Answer:
- Biodegradation Assays : Incubate with soil/water microcosms (OECD 301F) and monitor degradation via LC-MS.
- Toxicity Profiling : Use Daphnia magna (48h EC₅₀) and algal growth inhibition tests (OECD 201).
- Computational Tools : EPI Suite estimates persistence (BIOWIN) and bioaccumulation (BCFBAF). Correlate with experimental logP (2.5–3.0 predicted) .
Advanced: What experimental approaches validate stereochemical purity if chiral centers are introduced during synthesis?
Methodological Answer:
- Chiral HPLC : Use a Chiralpak AD-H column with hexane/isopropanol (90:10) to resolve enantiomers.
- Optical Rotation : Compare [α]₂₀ᴅ values to literature.
- X-ray Crystallography : Resolve absolute configuration via single-crystal diffraction (e.g., Cu-Kα radiation) .
Basic: What safety protocols are critical when handling this compound in the lab?
Methodological Answer:
- PPE : Gloves (nitrile), goggles, and lab coats to prevent skin/eye contact.
- Ventilation : Use fume hoods due to potential amine volatility.
- Waste Disposal : Neutralize with dilute HCl before aqueous disposal (follow EPA guidelines) .
Advanced: How can structure-activity relationship (SAR) studies guide the design of analogs with improved pharmacokinetics?
Methodological Answer:
- Modify Substituents : Replace bromine with CF₃ to enhance metabolic stability (e.g., ).
- Pro-drug Synthesis : Esterify the hydroxyl group to improve oral bioavailability.
- Permeability Assays : Use Caco-2 cell monolayers to assess intestinal absorption.
- In Silico ADMET : SwissADME predicts CYP450 interactions and blood-brain barrier penetration .
Advanced: What strategies mitigate batch-to-batch variability in large-scale academic synthesis?
Methodological Answer:
- Process Analytical Technology (PAT) : Implement inline FTIR to monitor reaction progress.
- Design of Experiments (DoE) : Use response surface methodology (e.g., central composite design) to optimize temperature, solvent, and catalyst loading.
- Purification : Flash chromatography (silica gel, ethyl acetate/hexane gradient) ensures consistent purity ≥95% .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
